Cas no 1403666-18-1 (2-Bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one)

2-Bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one structure
1403666-18-1 structure
Product Name:2-Bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one
CAS No:1403666-18-1
MF:C8H8BrNOS
MW:246.124219894409
CID:2140622
Update Time:2023-08-04

2-Bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one
    • BZSHCMGWXXDAMP-UHFFFAOYSA-N
    • 7(4H)-Benzothiazolone, 2-bromo-5,6-dihydro-5-methyl-
    • 2-Bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one
    • Inchi: 1S/C8H8BrNOS/c1-4-2-5-7(6(11)3-4)12-8(9)10-5/h4H,2-3H2,1H3
    • InChI Key: BZSHCMGWXXDAMP-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(C(CC(C)C2)=O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Topological Polar Surface Area: 58.2
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.